Cas no 1898049-56-3 (1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol
• CAS No: 1898049-56-3
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6050192
• PubChem ID: 117354311
• Update Time: 2025-11-05

1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol
• 1-[(2-bromo-4-methylphenyl)methyl]cyclopropan-1-ol
• 1898049-56-3
• EN300-1905018

• Inchi： 1S/C11H13BrO/c1-8-2-3-9(10(12)6-8)7-11(13)4-5-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： QJAUAYWKJBRBEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC1(CC1)O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol

Introduction to 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol (CAS No. 1898049-56-3)

1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol (CAS No. 1898049-56-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted benzene ring. The presence of the bromine and methyl groups on the benzene ring imparts specific chemical and physical properties that make it an interesting subject for research and development.

The synthesis of 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the formation of a Grignard reagent from 2-bromo-4-methylbenzyl bromide, followed by reaction with an appropriate cyclopropane derivative. The resulting intermediate is then subjected to further transformations to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the context of pharmaceutical research, 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits moderate inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol could be further developed as an anticancer agent.

Beyond its potential therapeutic applications, 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol has also been investigated for its use in materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for the preparation of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The physical properties of 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without decomposing.

In terms of safety and environmental impact, studies have shown that 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used with proper precautions to minimize any potential risks. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

The future prospects for 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs, as well as exploring new applications in both pharmaceuticals and materials science. Collaborations between academic institutions and industry partners are driving innovation in this field, leading to the development of novel products with enhanced performance characteristics.

In conclusion, 1-(2-bromo-4-methylphenyl)methylcyclopropan-1-ol (CAS No. 1898049-56-3) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.